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Compound of Interest

Compound Name: DVD-445

Cat. No.: B8107553

For Immediate Reference: Essential Safety and Disposal Information for Researchers and
Laboratory Professionals

This document provides detailed procedural guidance for the safe handling and disposal of
DVD-445, scientifically known as 4,4'-Bis(a,a-dimethylbenzyl)diphenylamine (CAS No. 10081-
67-1). Adherence to these protocols is critical to ensure personnel safety and environmental
protection. DVD-445, also referred to as Antioxidant 445 or Naugard® 445, is a non-volatile,
solid organic compound utilized as a highly efficient antioxidant in various polymers and
rubbers.[1] While effective in its application, improper disposal can lead to skin sensitization
and long-term adverse effects on aquatic ecosystems.[2][3]

Key Data Summary

The following table summarizes the critical hazard and disposal information for DVD-445.
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Parameter Value Source
. 4,4'-Bis(a,a-
Chemical Name ) ) ] [4][5]
dimethylbenzyl)diphenylamine
CAS Number 10081-67-1 [31[4][5][6]
Physical Form White to off-white solid powder  [7]

Skin Sensitization (Category
o 1), Hazardous to the aquatic
GHS Hazard Classifications ) [2]
environment, long-term

(Chronic) - Category Chronic 4

1. Licensed Hazardous Waste
Primary Disposal Methods Disposal Facility2. Chemical [4118119]

Incineration

) ) Protective gloves, protective
Personal Protective Equipment

clothing, eye protection, face 2

(PPE) 9 ye p [2]
protection
Avoid release to the

Environmental Precautions environment. Prevent entry [4190[10][11]

into drains, waterways, or soil.

Disposal Workflow

The logical flow for the proper disposal of DVD-445 is outlined in the diagram below. This
workflow ensures that all safety and regulatory considerations are met before, during, and after
the disposal process.
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Figure 1: DVD-445 Disposal Workflow
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Detailed Disposal Protocols

The following protocols provide step-by-step guidance for the proper disposal of DVD-445.
These procedures are based on standard laboratory safety practices and information derived
from Safety Data Sheets (SDS).

Protocol 1: Disposal via a Licensed Waste Management Facility
This is the most common and recommended method for the disposal of DVD-445 waste.

Personnel Protection: Before handling the waste, ensure all personnel are equipped with
appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.qg.,
nitrile), safety goggles, and a lab coat.[2]

Waste Segregation: Collect all DVD-445 waste, including unused product and contaminated
materials (e.g., weigh boats, contaminated wipes), in a dedicated, clearly labeled, and
sealable hazardous waste container. Do not mix with other chemical waste unless explicitly
approved by your institution's Environmental Health and Safety (EHS) department.

Container Management: Ensure the waste container is kept tightly closed when not in use
and stored in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[4][8]

Waste Pickup: Arrange for the collection of the hazardous waste container by your
institution's EHS department or a licensed chemical waste disposal contractor.

Documentation: Complete all necessary waste disposal forms or logs as required by your
institution and local regulations.

Protocol 2: Disposal via Chemical Incineration

This method should only be performed by facilities equipped with a chemical incinerator that
includes an afterburner and a scrubber system.

o Solvent Dissolution: You may be able to dissolve or mix the material with a combustible
solvent.[4] This should be done in a well-ventilated fume hood. The choice of solvent must
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be compatible with the incinerator's capabilities and should be approved by your EHS

department.

e Incineration: The solvent mixture containing DVD-445 is then burned in a chemical

incinerator. This process should ensure complete combustion to prevent the release of

hazardous decomposition products.

o Regulatory Compliance: This entire process must be conducted in strict accordance with all

federal, state, and local environmental regulations.[4]

Itis
can

imperative to avoid disposing of DVD-445 down the drain or in regular solid waste, as this
lead to environmental contamination.[4][9][11] In case of a spill, avoid dust formation,

ensure adequate ventilation, and collect the spilled material for disposal as hazardous waste.

[2][8] Always consult your institution's specific EHS guidelines before proceeding with any

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for DVD-445 (Antioxidant
445)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8107553#dvd-445-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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